N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-2-naphthalen-2-ylacetamide
• InChI: InChI=1S/C23H18N2OS/c26-21(14-15-9-10-16-5-1-2-7-18(16)13-15)24-23-25-22-19-8-4-3-6-17(19)11-12-20(22)27-23/h1-10,13H,11-12,14H2,(H,24,25,26)
• InChI Key: IGQKBXLVZWLDNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)CC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C23H18N2OS
• Molecular Weight: 370.5 g/mol

Description

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide, also known as DTNA, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide has been studied for its potential applications in a variety of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide has been shown to have neuroprotective effects and to enhance synaptic plasticity. In cancer research, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide has been shown to inhibit the growth and proliferation of cancer cells. In drug discovery, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide has been used as a lead compound for the development of new drugs.

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been known to exhibit diverse biological activities, including acting as peptide enzyme inhibitors due to their ability to mimic the transition states of amines and esters in biological processes .

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds and hydrophobic interactions .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Advantages and Limitations for Lab Experiments

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide has several advantages for use in lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its low toxicity. However, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide also has some limitations, including its relatively high cost and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide, including the development of new derivatives with improved pharmacological properties, the investigation of its potential use in the treatment of neurological disorders and cancer, and the exploration of its effects on other signaling pathways and proteins. Additionally, further studies are needed to fully understand the mechanism of action of N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide and to identify potential drug targets.

Synthesis Methods

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide is synthesized through a multi-step process involving the reaction of 2-naphthoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-aminothiophenol and 2-naphthylacetic acid. The final product is obtained through recrystallization and purification.